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Introduction
2-Methylthioadenosine diphosphate (2-MeS-ATP) is a stable and potent analog of adenosine

diphosphate (ADP) that selectively activates P2Y purinergic receptors, particularly the P2Y12

receptor. These receptors are widely expressed on various immune cells, including

macrophages, microglia, and monocytes. Activation of the P2Y12 receptor by 2-MeS-ATP
initiates intracellular signaling cascades that play a crucial role in modulating inflammatory

responses, including the production and release of cytokines. Understanding the techniques to

accurately measure 2-MeS-ATP-induced cytokine release is paramount for research in

immunology, neuroinflammation, and for the development of therapeutic agents targeting

purinergic signaling pathways.

This document provides detailed application notes and experimental protocols for the

quantification of cytokine release upon stimulation with 2-MeS-ATP. It covers key

methodologies, data presentation, and visual representations of the underlying signaling

pathways and experimental workflows.
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Signaling Pathway of 2-MeS-ATP-Induced Cytokine
Release
2-MeS-ATP primarily exerts its effects through the G protein-coupled receptor P2Y12. This

receptor is coupled to an inhibitory G protein (Gi), which, upon activation, inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This initial event

triggers downstream signaling cascades, including the activation of the Rho-associated coiled-

coil containing protein kinase (ROCK), p38 mitogen-activated protein kinase (p38 MAPK), and

the nuclear factor-kappa B (NF-κB) pathway. The culmination of this signaling cascade is the

increased gene expression and subsequent release of pro-inflammatory cytokines such as

Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-α (TNF-α)[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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